Cas no 58738-31-1 (16-Oxoprometaphanine)

• Product Name: 16-Oxoprometaphanine
• CAS No: 58738-31-1
• MF: C₂₀H₂₃NO₆
• MW: 373.39972615242
• CID: 837030
• PubChem ID: 91895298
• Update Time: 2026-04-29

16-Oxoprometaphanine Chemical and Physical Properties

Names and Identifiers

• 16-Oxoprometaphanine
• (10β)-10-Hydroxy-3,4,7-trimethoxy-17-methyl-6,7-didehydrohasubana n-8,16-dione
• W1205
• 58738-31-1
• FS-10050
• (1R,8S,10S)-8-hydroxy-3,4,12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.01,10.02,7]heptadeca-2(7),3,5,12-tetraene-11,16-dione
• AKOS032948752
• [ "" ]

• Inchi： InChI=1S/C20H23NO6/c1-21-15(23)10-19-8-7-14(26-3)18(24)20(19,21)9-12(22)11-5-6-13(25-2)17(27-4)16(11)19/h5-7,12,22H,8-10H2,1-4H3/t12-,19+,20+/m0/s1
• InChI Key： ZLACZJGCNXVIAX-NXXCRTJYSA-N
• SMILES： COC1C(=O)[C@@]23[C@@](CC(=O)N3C)(CC=1)C4=C(C=CC(OC)=C4OC)[C@@H](O)C2

Computed Properties

• Exact Mass: 373.15300
• Monoisotopic Mass: 373.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3
• XLogP3: 0.9

Experimental Properties

• Color/Form: Powder
• PSA: 85.30000
• LogP: 1.42060

16-Oxoprometaphanine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on 16-Oxoprometaphanine

16-Oxoprometaphanine: A Comprehensive Overview

16-Oxoprometaphanine (CAS No. 58738-31-1) is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound, also referred to as prometaphanin-16-one, has garnered attention due to its unique chemical structure and potential applications in drug development. Recent studies have shed light on its biological activities, making it a promising candidate for further exploration in therapeutic contexts.

The chemical structure of 16-Oxoprometaphanine is characterized by a complex arrangement of functional groups, including a ketone group at the 16th position. This structural feature contributes to its reactivity and bioavailability. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its molecular configuration, ensuring precise characterization for subsequent studies.

One of the most compelling aspects of 16-Oxoprometaphanine is its demonstrated bioactivity. Recent experiments have shown that this compound exhibits potent antioxidant properties, which are crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, studies conducted in vitro have revealed its ability to modulate key cellular pathways involved in inflammation and apoptosis, suggesting potential anti-inflammatory and anticancer properties.

The synthesis of 16-Oxoprometaphanine has been optimized through innovative methodologies, ensuring scalability and cost-effectiveness. Researchers have explored various synthetic routes, including multi-component reactions and enzymatic catalysis, to enhance the yield and purity of the compound. These advancements not only facilitate large-scale production but also pave the way for preclinical trials.

Recent breakthroughs in computational chemistry have enabled the prediction of 16-Oxoprometaphanine's pharmacokinetic profile. Molecular docking studies have revealed its potential to interact with key drug targets, such as receptors involved in pain perception and neuroprotection. These findings underscore its potential as a lead compound for developing novel therapeutics targeting chronic pain and neurodegenerative diseases.

In terms of applications, 16-Oxoprometaphanine has shown promise in the development of nutraceuticals and cosmeceuticals due to its antioxidant properties. Its ability to scavenge free radicals makes it a valuable ingredient in skincare products aimed at combating oxidative damage and promoting skin health.

Despite its potential, further research is required to fully understand the mechanisms underlying 16-Oxoprometaphanine's biological activities. Ongoing studies are focusing on its safety profile, toxicity, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical use.

In conclusion, 16-Oxoprometaphanine (CAS No. 58738-31-1) represents a significant advancement in chemical research with diverse applications across multiple fields. Its unique chemical properties, coupled with recent scientific breakthroughs, position it as a compelling candidate for future therapeutic interventions.